5,5-Diethyl-2-thioxoimidazolidin-4-one
Overview
Description
5,5-Diethyl-2-thioxoimidazolidin-4-one (DTT) is an important organic compound with a wide range of applications in research and industry. DTT is a colorless, odorless, and water-soluble solid with a molecular weight of 206.24 g/mol. It is a derivative of imidazolidinone, a five-membered heterocyclic ring system, and is composed of carbon, hydrogen, oxygen, and sulfur atoms. DTT is used in a variety of scientific applications, including synthesis, biochemistry, and physiology.
Scientific Research Applications
Structural Analysis and Synthesis
The compound “5,5-Diethyl-2-thioxoimidazolidin-4-one” is a derivative of 2-thioxoimidazolidin-4-one, which is known for its broad and potent biological profile. It’s used in the synthesis of various pharmaceutical applications . The structural analysis of this compound provides valuable insights into its properties and potential applications. For instance, the planar imidazolidine ring is essential for its antibacterial activities .
Antibacterial Applications
The compound has shown significant antibacterial effects against clinical Staphylococcus aureus isolates . In a study, two new hydantoin compounds, including “5,5-Diethyl-2-thioxoimidazolidin-4-one”, were evaluated for their antibacterial, antibiofilm, and antihemagglutination activities . The results showed that these compounds significantly inhibited the virulent strains of S. aureus . These compounds also showed bactericidal action, indicating their potential as new antibacterial drugs .
Future Directions
properties
IUPAC Name |
5,5-diethyl-2-sulfanylideneimidazolidin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2OS/c1-3-7(4-2)5(10)8-6(11)9-7/h3-4H2,1-2H3,(H2,8,9,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUNZCXMRIRFJNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(C(=O)NC(=S)N1)CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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